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Compound of Interest

Compound Name: A201A

Cat. No.: B15565319

Introduction

The Peptidyl Transferase Center (PTC) is the catalytic core of the ribosome, responsible for the
fundamental biological process of peptide bond formation during protein synthesis.[1][2]
Located on the large ribosomal subunit, the PTC is a primary target for a multitude of clinically
relevant antibiotics.[3][4] Understanding the intricate mechanisms of the PTC is therefore
crucial for basic research and for the development of novel antimicrobial agents. A201A is a
nucleoside antibiotic that serves as a powerful and specific probe for investigating the structure
and function of the A-site pocket within the PTC.[5] Structurally, A201A shares similarities with
the 3'-end of an aminoacyl-tRNA and the well-characterized antibiotic puromycin, making it an
excellent tool for detailed molecular studies.[5]

Mechanism of Action

A201A exerts its inhibitory effect on protein synthesis by directly interfering with the
accommodation of the incoming aminoacyl-tRNA (aa-tRNA) at the A-site of the PTC.[5] X-ray
crystallography studies have shown that A201A binds within the A-site pocket of the PTC.[5] Its
binding sterically occludes the CCA-end of the aa-tRNA, preventing it from correctly positioning
itself for peptide bond formation.[5]

Unlike puromycin, which acts as an acceptor substrate and gets incorporated into the nascent
peptide chain leading to premature termination, A201A lacks the reactive amino group
necessary for this reaction.[5] Instead, it acts as a competitive inhibitor, effectively halting the
elongation cycle. Single-molecule Forster resonance energy transfer (SmFRET) experiments
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have revealed that the presence of A201A traps the aa-tRNA in an intermediate, partially
accommodated state, thereby inhibiting peptide bond formation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

